Cas no 233256-44-5 ((R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• CAS No: 233256-44-5
• MF: C₁₅H₁₄N₂O
• MW: 238.2845
• CID: 5085659
• PubChem ID: 15443038
• Update Time: 2025-10-17

(R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• (4R)-4-phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydro-1,3-oxazole
• BS-46307
• F71979
• 233256-44-5
• 2-{[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methyl}pyridine

• Inchi： 1S/C15H14N2O/c1-2-6-12(7-3-1)14-11-18-15(17-14)10-13-8-4-5-9-16-13/h1-9,14H,10-11H2/t14-/m0/s1
• InChI Key： QHDYXGFBKSWSIR-AWEZNQCLSA-N
• SMILES： O1C(C([H])([H])C2=C([H])C([H])=C([H])C([H])=N2)=N[C@]([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.5

Additional information on (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole

Research Brief on (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS: 233256-44-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS: 233256-44-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral oxazoline derivative is recognized for its versatile applications in asymmetric synthesis, catalysis, and as a potential pharmacophore in drug discovery. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor modulation. The structural features of this compound, including its rigid oxazoline ring and aromatic substituents, make it a promising scaffold for designing bioactive molecules with high specificity and efficacy.

One of the key areas of investigation has been the role of (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole in asymmetric catalysis. Researchers have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, such as hydrogenation and cross-coupling reactions, which are critical for the synthesis of enantiomerically pure pharmaceuticals. The compound's ability to induce high enantioselectivity in these reactions has been attributed to its well-defined chiral environment, which facilitates precise control over stereochemical outcomes. Recent publications have highlighted its use in the synthesis of complex natural products and active pharmaceutical ingredients (APIs), underscoring its value in modern synthetic chemistry.

In addition to its catalytic applications, (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole has been investigated for its potential as a bioactive molecule. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Molecular docking simulations and in vitro assays have revealed favorable binding interactions with target proteins, although further in vivo studies are required to validate its therapeutic potential. The compound's unique structural motif also positions it as a valuable tool for probing biological mechanisms and identifying new drug targets.

Recent advancements in the synthesis and characterization of (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole have further expanded its utility. Improved synthetic protocols have been reported, enabling higher yields and greater enantiomeric purity. Analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to confirm its structural integrity and purity. These developments are expected to facilitate its broader adoption in both academic and industrial research settings.

Looking ahead, the continued exploration of (R)-4-Phenyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole holds promise for uncovering new applications in drug discovery and chemical biology. Its dual role as a catalytic ligand and a bioactive scaffold underscores its versatility and potential impact on the field. Future research efforts will likely focus on optimizing its pharmacological properties, expanding its scope in asymmetric synthesis, and elucidating its mechanisms of action in biological systems. As such, this compound represents a compelling area of study for researchers seeking to advance the frontiers of chemical biology and pharmaceutical science.